![molecular formula DyO4P B081088 Dysprosium phosphate CAS No. 13863-49-5](/img/structure/B81088.png)
Dysprosium phosphate
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Overview
Description
Dysprosium phosphate is a chemical compound that consists of dysprosium, a rare earth element, and phosphate, a polyatomic ion. Dysprosium is a silvery-white metal that is highly reactive and is found in various minerals. This compound is a crucial component in various scientific research applications and has unique biochemical and physiological effects.
Mechanism of Action
The mechanism of action of dysprosium phosphate is not well understood, but it is believed to involve the interaction between dysprosium ions and phosphate ions. Dysprosium ions have a high magnetic moment, making them useful in magnetic applications. Phosphate ions have a negative charge, making them useful in catalytic applications. The interaction between dysprosium ions and phosphate ions is believed to enhance the magnetic and catalytic properties of this compound.
Biochemical and Physiological Effects:
This compound has unique biochemical and physiological effects. Dysprosium is not an essential element for human health, and there are no known physiological functions of dysprosium in the human body. However, dysprosium has been shown to have low toxicity and is not considered to be a significant health hazard. This compound has been shown to have antimicrobial properties, making it useful in the development of new antibiotics.
Advantages and Limitations for Lab Experiments
Dysprosium phosphate has various advantages and limitations for lab experiments. This compound is a stable and easy-to-handle compound that can be synthesized using various methods. This compound has unique magnetic and catalytic properties, making it useful in various scientific research applications. However, dysprosium is a rare and expensive element, making this compound relatively expensive compared to other compounds. This compound also has limited solubility in water, making it difficult to work with in aqueous solutions.
Future Directions
There are various future directions for dysprosium phosphate research. One future direction is the development of new this compound-based catalysts for organic synthesis and biomass conversion. Another future direction is the development of new this compound-based luminescent materials for medical imaging and radiation detection. Another future direction is the development of new this compound-based magnetic materials for magnetic refrigeration and data storage. Finally, there is a need for further research into the mechanism of action of this compound and its potential applications in various scientific fields.
Synthesis Methods
Dysprosium phosphate can be synthesized through various methods, including precipitation, hydrothermal synthesis, and sol-gel method. The precipitation method involves mixing dysprosium chloride and ammonium phosphate in a solution and then adding a precipitating agent to form a solid. The hydrothermal synthesis method involves heating dysprosium oxide and phosphoric acid in a high-pressure vessel at high temperatures to form a crystalline product. The sol-gel method involves mixing dysprosium nitrate and phosphoric acid in a solution and then drying the solution to form a gel, which is then heated to form a solid.
Scientific Research Applications
Dysprosium phosphate has various scientific research applications, including in the fields of catalysis, luminescence, and magnetism. This compound is used as a catalyst in various chemical reactions, including the synthesis of organic compounds and the conversion of biomass into biofuels. This compound is also used in luminescent materials, such as phosphors and scintillators, which are used in medical imaging and radiation detection. This compound is also used in magnetic materials, such as magnetic refrigerants and magnetic data storage devices.
properties
CAS RN |
13863-49-5 |
---|---|
Molecular Formula |
DyO4P |
Molecular Weight |
257.47 g/mol |
IUPAC Name |
dysprosium(3+);phosphate |
InChI |
InChI=1S/Dy.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+3;/p-3 |
InChI Key |
UIUJMPLGCICBOO-UHFFFAOYSA-K |
SMILES |
[O-]P(=O)([O-])[O-].[Dy+3] |
Canonical SMILES |
[O-]P(=O)([O-])[O-].[Dy+3] |
Other CAS RN |
13863-49-5 |
Origin of Product |
United States |
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